ABSTRACTIn this study, concentrations of elements were determined in edible tissues of Mytilus galloprovincialis by means of inductively coupled plasma mass spectrometry (ICP-MS). The mean levels (mg kg−1) of 0.67 for Cd, 6.9 for As, 0.79 for Pb, 2 for Ni, and 42.6 for Zn exceeded the maximum limits in the digestive glands. Also, the mean concentrations of Cd and As in muscle and of Cd and Ni in gills were above the maximum limits. The highest value was found for As in a digestive gland, with 65.4% of the Provisional Tolerable Weekly Intake. In addition, the lowest percentage belonged to Zn with 0.2% of PTWI in muscles and 0.3% of PTWI in gills of the mussels. Mercury concentrations were well below legal limits.

ABSTRACTThis study evaluated commercially available therapeutic teas for their organochlorine pesticides (OCPs) residue levels to estimate the potential health risks associated with their prolonged consumption. Tea samples that were produced for therapeutic uses were obtained commercially. Organochlorine pesticide residues were extracted from the samples using the modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and analysed using Gas Chromatography with Electron Capture Detector (GC-ECD). Results showed that the tea samples contained a large number of OCPs residue at levels that were significantly higher than the maximum residue limits (MRLs) set by the European Union (p > 0.05). Aldrin was detected in all samples, methoxychlor, and p,p’-DDT were detected in ≥88% of the samples while γ–HCH, δ–HCH, endosulfan II, and endosulfan sulphate were detected in ≥69% of the samples. Health risk assessment indicated that the highest risk of cancer was associated with aldrin.

ABSTRACTTitanium dioxide (TiO2), an E171 manufacturer-made food additive, is extensively utilised as a colourant in drug and a food products. Some studies showed that most of confectionary and food items contain inexplicable particles. The aim of this article is to determine the size and structure of TiO2 nanoparticles in different food products. Ten food samples, including coffee cream, white chocolate concentrate, frosting, gum, yoghurt candy, hard candies and chewy candies, were investigated for this purpose. The crystalline structure and particle size of TiO2 were determined by Powder X-ray Diffraction (PXRD) and Transmission Electron Microscopy (TEM). TEM images revealed that a few of the extracted nanoparticles had a rod-like shape, but most were spherical. Also, the size of the TiO2 particle had a wide distribution between 12 and 450 nm. Thus, to avoid human health risk, crucial factors such as size, and shape should be considered and regulated by food authorities.

ABSTRACTCeramic products are among the most frequently used food contact materials. Health risks associated with ceramic tableware usually arise from the migration of heavy metals. In this study, 767 pieces of ceramic tableware of different shapes and types were collected across China, and the migration levels of 18 elements were determined using inductively coupled plasma mass spectrometry. Migration tests were conducted according to the Chinese National Food Safety Standard – Ceramic Ware (GB 4806.4) with microwaveable and non-microwavable samples under different conditions. The food consumption of consumers via different shapes of ceramic tableware was obtained through a self-reported web-based survey, and the estimated dietary intakes of the studied elements were calculated accordingly. The exposure assessment showed that certain metals leached from the ceramic tableware at levels of concern. In addition, the applicability of the migration experiment conditions for microwaveable ceramic ware in GB 4806.4 needs to be further investigated.

ABSTRACTNatural uranium isotopes were determined in food products of the Kyzylorda region in Kazakhstan. This region is characterised by the influence of the uranium industry, as up to 15% of the world uranium reserves are concentrated in this part of Kazakhstan and the adjacent territory of Kyrgyzstan. The food products most consumed by locals were selected for this survey. Special attention was paid to the analysis of edible and non-edible parts of food products and the assessment of a possible increase in risk due to consumption of non-edible parts. The highest content of uranium, of 80.2 µg/kg, was found in the edible part of the carrot. The highest activity concentrations of uranium isotopes are found in carrot, potato and onion, as edible parts of these vegetables are grown in the soil. All estimated cancer risks for uranium isotopes range from 10−14 to 10−12, which are insignificant values.

ABSTRACTThis survey aimed to determine OTA contamination in roasted coffee samples commercialised in Phnom Penh, Cambodia and to assess the potential health risk from OTA exposure. Forty locally grown and imported coffee samples were collected and analysed. Analytical validation methods were fully performed. In 3 of 40 samples (7.5%), the results showed detectable levels of OTA, ranging from 0.19 to 1.12 µg kg−1, with an overall average of 0.26 µg kg−1 and an average over the LOQ (n = 3) at 0.81 µg kg−1. OTA estimated daily intake (EDI) of both values were 0.05 (overall average) and 0.17 ng/kg bw/day (the worst-case scenario) with the calculated risk of OTA exposure expressed as a Hazard Quotient at 0.003 and 0.01, respectively. This result could imply a low health risk to Cambodian coffee consumers.

ABSTRACTEndocrine disrupting chemicals (EDCs) such as per- and polyfluoroalkyl substances (PFAS), bisphenols, and parabens are used in food packaging or as preservatives and their unintended consumption has been associated with cancer and other diseases. Food EDCs data are scarce in Malaysia. Thus, liquid chromatography mass tandem spectrometry (LC-MS/MS) was utilised to analyse 18 EDCs from different food categories. Bisphenol was the most abundant EDC found, followed by PFAS and paraben. Bisphenol levels in canned foods, dairy products, canned drinks, fruits, and vegetables ranged from 1.16 to 183 ng/g. PFAS was found in almost every food category, with canned foods having the highest concentrations (0.18–34.5 ng/g). Only canned foods, fruits, and vegetables contained parabens, with mean concentrations ranging from 0.27 to 26.7 ng/g. PFOS, PFBA, PFHQA and bisphenol A all had hazard quotients (HQ) above 1, indicating that they can pose a risk to human health.

ABSTRACTThis study investigated the distribution pattern, tissue burden, and safety of bivalve shellfish for human consumption. Edible species of bivalve shellfish harvested from Niger delta were screened for polychlorinated biphenyl (PCB) contaminants. Instrumental analysis and quantification of PCB congeners were performed using gas chromatography fitted with electron capture detector (GC-ECD). Results indicated an accumulation of PCB concentration of 0.36 ng/g, 0.89 ng/g, 0.98 ng/g, and 1.73 ng/g at Andoni, Iko Town, Ibeno, and Bonny, respectively. The PCB burden showed bloody cockle at Bonny location recorded the highest concentration of PCB congeners (2.37 ng/g), closely followed by mangrove oyster (2.13 ng/g) at Iko Town location, while Donax clam at Ibeno (0.09 ng/g) has the least PCB burden. The results obtained were lower in relation to food regulatory threshold. However, PCB tissue burden of bivalve shellfish harvested at the study locations indicated an environment impacted by anthropogenic activities that could negatively affect human health which depends on these shellfish for food.